1-Naphthalen-1-yl-3-(2-propoxyphenyl)urea

• IUPAC Name: 1-naphthalen-1-yl-3-(2-propoxyphenyl)urea
• InChI: InChI=1S/C20H20N2O2/c1-2-14-24-19-13-6-5-11-18(19)22-20(23)21-17-12-7-9-15-8-3-4-10-16(15)17/h3-13H,2,14H2,1H3,(H2,21,22,23)
• InChI Key: UJGWZTZNKUBGEP-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1NC(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

1-Naphthalen-1-yl-3-(2-propoxyphenyl)urea is an organic compound that belongs to the class of ureas It is characterized by the presence of a naphthalene ring and a propoxyphenyl group attached to a urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Naphthalen-1-yl-3-(2-propoxyphenyl)urea typically involves the reaction of naphthyl isocyanate with 2-propoxyaniline. The reaction is carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

1-Naphthalen-1-yl-3-(2-propoxyphenyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the propoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of naphthoquinone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted urea derivatives.

Scientific Research Applications

1-Naphthalen-1-yl-3-(2-propoxyphenyl)urea has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Naphthalen-1-yl-3-(2-propoxyphenyl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can interact with a receptor, modulating its signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-Naphthalen-1-yl-3-(4-phenoxyphenyl)urea
• 1-Naphthalen-1-yl-3-(4-pentylphenyl)urea
• 1-Naphthalen-1-yl-3-(4-nitrophenyl)urea

Uniqueness

1-Naphthalen-1-yl-3-(2-propoxyphenyl)urea is unique due to the presence of the propoxy group, which can influence its chemical reactivity and biological activity. This structural feature can enhance its solubility, stability, and interaction with molecular targets, making it a valuable compound for various applications.